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Introduction

Calcium sulfate dihydrate (CaS0Oa4-2H20), commonly known as gypsum, is a widely used
excipient in the pharmaceutical industry, primarily as a diluent or filler in solid dosage forms.
The morphology of gypsum crystals—their size, shape, and aspect ratio—significantly impacts
key pharmaceutical properties such as powder flowability, compressibility, and dissolution rate.
Therefore, precise control over the crystallization process is crucial for ensuring product quality
and manufacturing efficiency. These application notes provide a comprehensive overview of
various techniques to control the crystal morphology of calcium sulfate dihydrate, complete
with detailed experimental protocols and quantitative data summaries.

Influence of Additives on Crystal Morphology

Additives are the most common and effective means of modifying the crystal habit of calcium
sulfate dihydrate. They function by selectively adsorbing onto specific crystal faces, thereby
inhibiting or promoting growth in certain directions.

Inorganic Additives

Inorganic salts can have a pronounced effect on the nucleation and growth kinetics of gypsum
crystals.[1] Trivalent cations like AR+ and Fe3*, even at low concentrations, can increase the
average crystal diameter due to their high surface adsorption affinity.[2] Monovalent cations
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such as Li*, Na*, and K*, and divalent cations like Mg?* also influence crystal morphology, with

Mg?* and Li* tending to produce longer and narrower crystals.[1]

Table 1: Effect of Inorganic Additives on Calcium Sulfate Dihydrate Crystallization

Effect on Resulting
Additive Concentration Nucleation/Gro Crystal Reference
wth Kinetics Morphology
Increased
Increased growth
AR+ Low average [2]
rate _
diameter
Increased
Increased growth
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rate .
diameter
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nucleation and
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Li* 50-500 mM nucleation and [1]
narrower crystals
growth
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] Incorporated into
Na* 50-500 mM nucleation and [1]
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Organic Additives and Surfactants
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Organic molecules, particularly polymers and surfactants, are powerful crystal habit modifiers.
Carboxyl-containing polymers, for instance, are known to be effective inhibitors of gypsum
crystal growth.[3] Surfactants can also significantly alter crystal morphology. For example, the
cationic surfactant cetyltrimethylammonium bromide (CTAB) can change gypsum crystals from
a needle-like to a tabular habit, while the anionic surfactant sodium dodecyl sulfate (SDS)
tends to increase the percentage of fine crystals.[4][5]

Table 2: Effect of Organic Additives and Surfactants on Calcium Sulfate Dihydrate
Crystallization

Effect on Resulting
. . Effect on
Additive Type Induction Crystal Reference
) Growth
Time Morphology
. Increases o
Polyacrylic ) ) Inhibits
) Polymer induction [3]
Acid _ growth
period
Cetyltrimethyl
ammonium Cationic Increased
) Decreased o Tabular [415]
Bromide Surfactant efficiency
(CTAB)
Sodium
Anionic Decreased Increased
Dodecyl Increased o i [41[5]
Surfactant efficiency fine crystals

Sulfate (SDS)

Anti-solvents

The use of anti-solvents, such as alcohols, can effectively control the morphology of calcium
sulfate dihydrate crystals. The anti-solvent reduces the solubility of gypsum, leading to
precipitation. The type of alcohol used can systematically alter the crystal shape. For instance,
using methanol as an anti-solvent can produce butterfly-like flake crystals, while n-propanol
can lead to the formation of hexagonal prism-like crystals.[6]

Table 3: Effect of Anti-solvents on Calcium Sulfate Dihydrate Crystal Morphology
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Mixing Ratio .
. Resulting
. (Anti- Crystal
Anti-solvent . Crystal . . Reference
solvent:Soluti Dimensions
Morphology
on)
Butterfly-like
Methanol 3:10 [6]
flake crystals
Mix of butterfly- Butterfly: 10-25
shaped and pm width; Prism:
Ethanol 3:10 ) ) [6]
hexagonal prism-  3-7 pum width,
shaped crystals 10-70 um length
Hexagonal 0.6-2 um width,
n-Propanol 3:10 [6]

prismatic crystals

1-15 um length

Influence of Process Parameters

In addition to additives, process parameters such as pH, temperature, supersaturation, and

evaporation rate play a crucial role in directing the final crystal morphology.

pH

The pH of the crystallization solution significantly affects the nucleation of gypsum crystals.[7]

[8] Controlling the pH is a key parameter in many industrial processes to achieve desired

crystal shapes. For example, maintaining a pH between 0.5 and 1.5 during the reaction of

calcium carbonate with sulfuric acid can produce acicular (needle-like) crystals with a high

aspect ratio.[9]

Temperature

Temperature influences the solubility of calcium sulfate and, consequently, the supersaturation
of the solution. A process for preparing elongated gypsum crystals involves cooling a hot (75-
100 °C) acidic aqueous solution of calcium sulfate to a temperature between 40 °C and 65 °C.
[10]

Evaporation Rate
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The rate of solvent evaporation can control the supersaturation level and influence the resulting
crystal habit. High evaporation rates have been shown to promote the formation of curved
gypsum crystals.[11][12][13][14] The aspect ratio (length/width) of the crystals can also be
influenced by the evaporation rate.[13][14]

Experimental Protocols

Protocol 1: Crystal Morphology Control using Inorganic
Additives

Objective: To investigate the effect of Mg?* on the crystal morphology of calcium sulfate
dihydrate.

Materials:

e Calcium chloride (CacClz2)

e Sodium sulfate (Na2S0a4)

e Magnesium chloride (MgClz2)

» Deionized water

» Stirred double-walled glass reaction cell
e Thermostatic bath

e Scanning Electron Microscope (SEM)
Procedure:

e Prepare equimolar stock solutions of CaCl2 and Na=SOa in deionized water.
e Prepare a stock solution of MgCl-.

¢ |n the reaction cell maintained at 25°C, add a calculated volume of the CaClz stock solution
and the MgClz stock solution to achieve the desired final concentration of Mg2* (e.g., 100
mM).
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While stirring, rapidly add an equimolar volume of the Na=SOa4 stock solution to induce
crystallization.

Allow the crystallization to proceed for a set period (e.g., 24 hours).

Filter the resulting crystals, wash them with deionized water, and dry them.

Characterize the crystal morphology using SEM.

Protocol 2: Crystal Morphology Control using an Anti-
solvent

Objective: To produce hexagonal prismatic crystals of calcium sulfate dihydrate using n-
propanol as an anti-solvent.[6]

Materials:

e Phosphogypsum (as a source of calcium sulfate)
e Deionized water

e n-propanol

e Magnetic stirrer

o Filter paper

Procedure:

Prepare a saturated phosphogypsum solution by stirring 20 g of phosphogypsum in 4000 mL
of deionized water at room temperature for 2 hours.

« Filter the solution to remove any insoluble matter, obtaining a clear phosphogypsum solution.

 In a separate beaker, add n-propanol to the clear phosphogypsum solution in a 3:10 volume
ratio (n-propanol:solution).

 Stir the mixture to induce precipitation of calcium sulfate dihydrate crystals.
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o Collect the precipitated crystals by filtration.
» Wash the crystals with deionized water and allow them to dry.

* Analyze the crystal morphology using SEM.

Visualizations

Click to download full resolution via product page

Caption: Experimental workflow for controlling gypsum crystal morphology using an anti-
solvent.
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Caption: Factors influencing the crystal morphology of calcium sulfate dihydrate.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b080290?utm_src=pdf-body-img
https://www.benchchem.com/product/b080290?utm_src=pdf-body-img
https://www.benchchem.com/product/b080290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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